1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-methanesulfonamidophenyl)azetidine-3-carboxamide

• IUPAC Name: 1-(1,3-benzodioxole-5-carbonyl)-N-[3-(methanesulfonamido)phenyl]azetidine-3-carboxamide
• InChI: InChI=1S/C19H19N3O6S/c1-29(25,26)21-15-4-2-3-14(8-15)20-18(23)13-9-22(10-13)19(24)12-5-6-16-17(7-12)28-11-27-16/h2-8,13,21H,9-11H2,1H3,(H,20,23)
• InChI Key: RSAOSJVIJFFLSG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2CN(C2)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H19N3O6S
• Molecular Weight: 417.4 g/mol
• CAS No.: 1396758-53-4

Description

1-(2H-1,3-benzodioxole-5-carbonyl)-N-(3-methanesulfonamidophenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C19H19N3O6S and its molecular weight is 417.44. The purity is usually 95%.
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Scientific Research Applications

Central Nervous System (CNS) Acting Drugs

• Functional Chemical Groups for CNS Drugs : Research highlights the significance of heterocycles containing nitrogen (N), sulfur (S), and oxygen (O) as foundational structures for synthesizing compounds with potential CNS activity. These compounds can range from having depressant to stimulant effects on the CNS, indicating the broad therapeutic potential of such chemical structures (Saganuwan, 2017).

Antifungal and Immunomodulating Activities

• 1,4-Benzothiazine Azole Derivatives : Studies on 1,4-benzothiazine azole derivatives (1,4-BT) have shown promising in vitro and in vivo antifungal activity, particularly against Candida. These compounds' ether derivatives displayed significant activity, suggesting their potential for therapeutic use due to their direct antifungal effects combined with immunomodulating activity (Schiaffella & Vecchiarelli, 2001).

Synthetic Methodologies for N-heterocycles

• Chiral Sulfinamides in N-heterocycle Synthesis : Chiral sulfinamides, particularly tert-butanesulfinamide, have been extensively used in the stereoselective synthesis of N-heterocycles like piperidines, pyrrolidines, and azetidines. These compounds are crucial in developing natural products and therapeutically relevant molecules, demonstrating the versatility and significance of sulfinamide-based methodologies in medicinal chemistry (Philip et al., 2020).